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Identified Metabolites of Indatraline

The following table summarizes the metabolites of indatraline identified in a study using rat urine and

incubations with pooled human liver S9 fraction (pHLS9) [1].

Metabolite Type
Key
Biotransformation
Steps

Detection
Matrix

Notable Characteristics

Phase I
Metabolites

Aromatic hydroxylation Rat urine,

pHLS9

Two metabolites formed [1].

Phase II
Metabolites

Glucuronidation Rat urine,

pHLS9

Four metabolites formed; main metabolic

pathway [1].

Note on Parent
Compound

— Rat urine Parent indatraline was not detectable in

rat urine; identification relies on
metabolites [1].

Experimental Protocol for Metabolite Identification

The experimental data is derived from a specific study that used the following methodologies [1]:
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In Vitro Incubations:

System: Pooled human liver S9 fraction (pHLS9) from 30 donors.
Protein Concentration: 2 mg/mL in a final incubation volume of 150 µL.

Substrate Concentration: 25 µM indatraline.
Incubation Conditions: Carried out at 37°C for up to 480 minutes. Reactions were stopped by

adding ice-cold acetonitrile.
Co-factors: The incubation system was supplemented with NADP+, UDP-glucuronic acid (for

glucuronidation), and PAPS (for sulfation), among others, to support both phase I and phase II
metabolism.

In Vivo Sample Collection:

Model: Male Wistar rat.
Administration: Single oral dose of 2 mg/kg indatraline.

Sample: Urine collected over a 24-hour period.

Analytical Method:

Technique: High-Performance Liquid Chromatography coupled to High-Resolution Tandem

Mass Spectrometry (HPLC-HRMS/MS).
Identification: Metabolites were identified based on their accurate mass and specific

fragmentation patterns. The characteristic isotopic pattern of chlorine atoms in indatraline and
its metabolites aided in their identification.

Metabolic Pathway of Indatraline

The diagram below summarizes the primary metabolic fate of indatraline as identified in the study [1].
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Key Insights for Researchers

Detection Strategy: The fact that the parent compound is not detectable in urine underscores the
importance of targeting its metabolites—particularly the hydroxylated and glucuronidated forms—for

toxicological or pharmacokinetic analyses [1].
Analytical Advantage: The dichlorophenyl group in indatraline provides a distinct chlorine isotopic

pattern in mass spectrometry, which serves as a highly specific fingerprint for identifying its
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metabolites, even at low abundances [1].

Comparative Context: This metabolic profile differs from that of other cocaine-like NPS. For
example, the main metabolic step for troparil, a substance studied in the same publication, is

demethylation rather than aromatic hydroxylation [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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